Cas no 68333-79-9 (Ammonium Polyphosphate)

Ammonium Polyphosphate is a high-performance flame retardant additive that offers enhanced thermal stability and smoke suppression properties in various applications. Its unique chemical structure enables efficient heat absorption and release, reducing the risk of fires and promoting safer material compositions.
Ammonium Polyphosphate structure
Ammonium Polyphosphate structure
Product Name:Ammonium Polyphosphate
CAS No:68333-79-9
MF:H12N3O4P
MW:149.086740493774
MDL:MFCD00241367
CID:58760
PubChem ID:159282
Update Time:2025-10-10

Ammonium Polyphosphate Chemical and Physical Properties

Names and Identifiers

    • Ammonium polyphosphate
    • polyphosphoric acids ammonium salts
    • APP
    • APP-0
    • XAP-01
    • APP-3
    • APP-1
    • ammonium polyphosphate flame retardant
    • water solubility APP
    • Ammonium polyphosphate (Phase II n>1000)
    • Polyphosphoric acids ammonium saltneat
    • Water Soluble Ammonium polyphosphate
    • Ammonium Polyphosphate (APP)
    • Triammonium orthophosphate
    • Ammonium phosphate, tribasic
    • Phosphoric acid, ammonium salt (1:3)
    • triazanium phosphate
    • 2ZJF06M0I9
    • Ammonium polyphosphate, Degree of Polymerization: >1000
    • Phosphoric acid, triammonium salt
    • triammonium phosphate
    • (NH4PO3)n
    • MAP, Ammonium acid phosphate
    • ZRIUUUJAJJNDSS-UHFFFAOYSA-N
    • O756
    • NS00127542
    • Ammonium Phosphate GFAA Matrix Modifier: 10% NH4H2PO4 in 2% HNO3
    • EINECS 270-200-2
    • UNII-2ZJF06M0I9
    • triazanium;phosphate
    • 68333-79-9
    • 68412-62-4
    • FT-0698825
    • 10361-65-6
    • AMMONIUM PHOSPHATE ((NH4)3PO4)
    • (NH4)3PO4
    • DTXSID8052778
    • EINECS 233-793-9
    • n inverted exclamation markY1000
    • Ammonium Polyphosphate
    • MDL： MFCD00241367
    • Inchi： 1S/3H3N.H3O4P/c;;;1-5(2,3)4/h3*1H3;(H3,1,2,3,4)
    • InChI Key： ZRIUUUJAJJNDSS-UHFFFAOYSA-N
    • SMILES： P(=O)([O-])([O-])[O-].[NH4+].[NH4+].[NH4+]

Computed Properties

  • Exact Mass: 149.05700
  • Monoisotopic Mass: 149.05654287g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 36.8
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: >360°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 97.29000
  • LogP: 0.04310
  • Vapor Pressure: No data available

Ammonium Polyphosphate Security Information

Ammonium Polyphosphate Customs Data

  • HS CODE：2835399000
  • Customs Data：

    China Customs Code:

    2835399000

Ammonium Polyphosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A189185-100g
Ammonium Polyphosphate
 68333-79-9 n≥1000
100g
 ¥39.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A189185-25g
Ammonium Polyphosphate
 68333-79-9 n≥1000
25g
 ¥30.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A189185-500g
Ammonium Polyphosphate
 68333-79-9 n≥1000
500g
 ¥100.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A189185-2.5kg
Ammonium Polyphosphate
 68333-79-9 n≥1000
2.5kg
 ¥409.90 2023-09-04
TRC
A634983-250mg
Ammonium Polyphosphate
 68333-79-9
250mg
 $ 144.00 2023-04-19
TRC
A634983-500mg
Ammonium Polyphosphate
 68333-79-9
500mg
 $ 190.00 2023-04-19
TRC
A634983-2.5g
Ammonium Polyphosphate, Degree of Polymerization: >1000
 68333-79-9
2.5g
 $ 95.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A823395-100g
Ammonium polyphosphate
 68333-79-9
100g
 ￥37.00 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A823395-500g
Ammonium polyphosphate
 68333-79-9
500g
 ￥98.00 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A823395-2.5kg
Ammonium polyphosphate
 68333-79-9
2.5kg
 ￥398.00 2022-01-12

Ammonium Polyphosphate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:68333-79-9)Water-soluble ammonium polyphosphate
Order Number:sfd6367
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:68333-79-9)聚磷酸铵
Order Number:LE26721070;LE2936;LE9498
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:68333-79-9)Ammonium Polyphosphate
Order Number:A1171994
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:22
Price ($):447.0/165.0
Email:sales@amadischem.com

Ammonium Polyphosphate Spectrogram

1H NMR 300 MHz DMSO
1H NMR

Ammonium Polyphosphate Related Literature

Related Categories

68333-79-9 (Ammonium Polyphosphate) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:68333-79-9)Water-soluble ammonium polyphosphate
sfd6367
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:68333-79-9)聚磷酸铵
LE26721070;LE2936;LE9498
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email